Cas no 854626-79-2 ((4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin)

• Product Name: (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin
• CAS No: 854626-79-2
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD16090002
• CID: 4551807
• Update Time: 2025-10-22

(4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin Chemical and Physical Properties

Names and Identifiers

• (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin
• KJRRDCSIUBYJLB-CYBMUJFWSA-N
• Methyl (R)-2-oxo-4-phenylchromane-6-carboxylate

• MDL： MFCD16090002
• Inchi： 1S/C17H14O4/c1-20-17(19)12-7-8-15-14(9-12)13(10-16(18)21-15)11-5-3-2-4-6-11/h2-9,13H,10H2,1H3/t13-/m1/s1
• InChI Key： KJRRDCSIUBYJLB-CYBMUJFWSA-N
• SMILES： C1(=O)OC2=CC=C(C(OC)=O)C=C2[C@@H](C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans

Additional information on (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin

Recent Advances in the Study of (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin (CAS: 854626-79-2)

In recent years, (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin (CAS: 854626-79-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a chiral dihydrocoumarin derivative, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific inflammatory pathways by targeting key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The study utilized a combination of in vitro assays and molecular docking simulations to reveal the binding interactions between the compound and these enzymes, providing insights into its mode of action.

Another notable advancement is the application of (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin in cancer research. A recent preprint on bioRxiv highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers employed high-throughput screening and transcriptomic analysis to identify the compound's impact on apoptotic signaling pathways, suggesting its potential as an adjunct therapy for drug-resistant cancers.

The synthesis and optimization of (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin have also been areas of active investigation. A 2024 study in Organic & Biomolecular Chemistry reported an improved asymmetric synthesis route for this compound, achieving higher enantiomeric purity and yield. This methodological advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in translating the preclinical success of (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, (4R)-6-Methoxycarbonyl-4-phenyl-3,4-dihydrocoumarin represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its diverse biological activities and synthetic accessibility position it as a promising lead compound for the development of novel therapeutics. Continued research efforts will be essential to fully unlock its potential and address the existing challenges in drug development.